Cas no 42217-03-8 (1-Chlorodocosane)

1-Chlorodocosane structure
1-Chlorodocosane structure
Product Name:1-Chlorodocosane
CAS No:42217-03-8
MF:C22H45Cl
MW:345.045706510544
MDL:MFCD00039383
CID:333351
PubChem ID:87565846
Update Time:2025-04-19

1-Chlorodocosane Chemical and Physical Properties

Names and Identifiers

    • Docosane, 1-chloro-
    • 1-Chlorodocosane
    • 1-chloro-docosane
    • Behenyl chloride
    • chlorodocosane
    • Docosane,1-chloro
    • docosayl chloride
    • Docosyl Chloride
    • n-docosyl chloride
    • OACXFSZVCDOBKF-UHFFFAOYSA-N
    • SBB061097
    • ST51047164
    • DTXSID20195043
    • AKOS024390929
    • CS-0205208
    • MFCD00039383
    • R9C54WF7BE
    • NS00031125
    • EINECS 255-710-5
    • SCHEMBL4063990
    • D89293
    • 42217-03-8
    • A902851
    • FT-0639772
    • DTXCID30117534
    • DB-050874
    • MDL: MFCD00039383
    • Inchi: 1S/C22H45Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-22H2,1H3
    • InChI Key: OACXFSZVCDOBKF-UHFFFAOYSA-N
    • SMILES: ClCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 344.32100
  • Monoisotopic Mass: 344.3209791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 20
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 12.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8886 (rough estimate)
  • Melting Point: 38.0 to 43.0 deg-C
  • Boiling Point: 436.35°C (rough estimate)
  • Refractive Index: 1.4625 (estimate)
  • PSA: 0.00000
  • LogP: 9.04710
  • Solubility: Not determined

1-Chlorodocosane Customs Data

  • HS CODE:2903199000
  • Customs Data:

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Chlorodocosane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153587-1g
1-Chlorodocosane
42217-03-8 98%
1g
¥121.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153587-25G
1-Chlorodocosane
42217-03-8 98%
25g
¥1369.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153587-5G
1-Chlorodocosane
42217-03-8 98%
5g
¥419.90 2023-09-03
abcr
AB139586-5 g
1-Chlorodocosane, 96%; .
42217-03-8 96%
5g
€82.30 2023-06-24
abcr
AB139586-25 g
1-Chlorodocosane, 96%; .
42217-03-8 96%
25g
€213.90 2023-06-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C0775-25g
1-Chlorodocosane
42217-03-8 96.0%(GC)
25g
¥2215.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C0775-5g
1-Chlorodocosane
42217-03-8 96.0%(GC)
5g
¥705.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C0775-5G
1-Chlorodocosane
42217-03-8 >98.0%(GC)
5g
¥635.00 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C0775-25G
1-Chlorodocosane
42217-03-8 >98.0%(GC)
25g
¥1995.00 2023-06-14
Chemenu
CM394851-25g
1-Chlorodocosane
42217-03-8 95%+
25g
$314 2023-02-02

1-Chlorodocosane Production Method

1-Chlorodocosane Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.